Cas no 1856-26-4 (21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione)

• Product Name: 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione
• CAS No: 1856-26-4
• CID: 4744159
• Update Time: 2025-07-20

21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione Chemical and Physical Properties

Names and Identifiers

• 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione

Additional information on 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione

Comprehensive Analysis of 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione (CAS No. 1856-26-4): Properties, Applications, and Research Insights

21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione (CAS 1856-26-4) is a steroidal compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the pregnane derivative family, characterized by its 4,8-diene backbone and multiple keto-functional groups at positions 3, 11, and 20. Its acetyl and hydroxyl modifications at C-17 and C-21 further enhance its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the potential of 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione in modulating enzymatic pathways, particularly those involving steroidogenesis. Researchers are exploring its role in anti-inflammatory and metabolic regulation applications, aligning with current trends in precision medicine. The compound’s polycyclic framework also makes it a candidate for drug discovery targeting hormone-related disorders, a topic frequently searched in academic and medical databases.

From a structural perspective, the 4,8-diene configuration in CAS 1856-26-4 contributes to its conformational flexibility, which is critical for receptor binding. Advanced spectroscopic techniques like NMR and mass spectrometry have been employed to validate its purity and stability, addressing common queries about analytical characterization of complex steroids. These methods are essential for quality control in industrial-scale production.

The synthesis of 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione often involves multi-step reactions, including oxidation and acetylation of precursor molecules. Optimization of these processes is a hot topic in green chemistry forums, where researchers seek to reduce solvent waste and improve yields. Such discussions resonate with the growing demand for sustainable pharmaceutical manufacturing.

In biotechnology, this compound’s interactions with cytochrome P450 enzymes are under investigation, as these enzymes play pivotal roles in drug metabolism. Searches for enzyme inhibitors and steroid analogs often include references to CAS 1856-26-4, reflecting its relevance in drug development pipelines. Its potential to serve as a scaffold for novel therapeutics is a key focus area.

Regulatory and safety profiles of 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione are rigorously documented, with no reported adverse effects under standard handling conditions. This aligns with industry FAQs about compound safety and handling protocols. Detailed toxicological studies confirm its low environmental risk, a priority for eco-conscious research initiatives.

Future directions for CAS 1856-26-4 include exploring its structure-activity relationships (SAR) to design derivatives with enhanced bioactivity. Computational modeling and AI-driven drug design tools are increasingly applied to such endeavors, a trend mirrored in high-volume searches for computational chemistry solutions. Collaborative efforts between academia and industry aim to unlock its full therapeutic potential.

In summary, 21-Acetyl-17,21-dihydroxy-pregna-4,8-diene-3,11,20-trione represents a compelling case study in steroidal chemistry, bridging fundamental science and applied research. Its multifaceted applications—from drug discovery to enzyme studies—ensure its continued prominence in scientific literature and online queries, particularly among professionals seeking cutting-edge biochemical insights.